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Compound Name: Sodium Hexanoate-6,6,6-d3

Cat. No.: B12315810

Get Quote

Introduction & Mechanistic Rationale
Sodium hexanoate-d3 (also known as N-caproic acid-d3 sodium) is an isotopically labeled

medium-chain fatty acid (MCFA) salt that has become an indispensable tool in modern mass

spectrometry (MS)-based metabolomics[1],[2]. As the field of metabolomics shifts from mere

biomarker discovery to mechanistic metabolic flux analysis, the demand for precise, reliable

internal standards and metabolic tracers has surged.

Sodium hexanoate-d3 serves two primary, distinct functions in metabolomic workflows:

Absolute Quantification (Isotope Dilution Mass Spectrometry - IDMS): It acts as an ideal

internal standard (IS) for quantifying endogenous short- and medium-chain fatty acids

(SCFAs/MCFAs) in complex biological matrices like plasma, feces, and tissue[3],[4].

Stable Isotope Tracing: It functions as a metabolic tracer to map the dynamics of

mitochondrial β -oxidation, hepatic ketogenesis, and tricarboxylic acid (TCA) cycle

anaplerosis[5],[6].

Causality in Tracer Selection: Why Hexanoate-d3?
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The selection of sodium hexanoate-d3 over long-chain fatty acids (e.g., palmitate) or shorter-

chain acids (e.g., acetate) is highly deliberate. Long-chain fatty acids require the carnitine

shuttle (CPT1/CPT2) to enter the mitochondria, which is a highly regulated, rate-limiting step.

Hexanoate, conversely, bypasses the carnitine shuttle and diffuses directly into the

mitochondrial matrix[1]. This direct entry provides an unconfounded, high-fidelity readout of

intrinsic mitochondrial β -oxidation capacity.

Furthermore, the −d3​labeling (typically located on the terminal methyl group, C6) is

mechanistically vital. During sequential rounds of β -oxidation, two-carbon acetyl-CoA units are

cleaved. The terminal −d3​label survives until the final cleavage event, allowing researchers to

trace a distinct +3 Da mass shift into terminal lipid pools or ketone bodies without the risk of

premature label scrambling[7].

Experimental Protocols & Self-Validating Workflows
To ensure trustworthiness and reproducibility, the following protocols are designed as self-

validating systems. By incorporating matrix-matched calibration, early-stage internal standard

spiking, and rapid metabolic quenching, these workflows inherently correct for extraction

losses, ion suppression, and artifactual metabolite turnover.

Workflow A: Targeted Quantification of SCFAs/MCFAs
using IDMS
This protocol leverages sodium hexanoate-d3 to quantify endogenous hexanoic acid and

related volatile organic compounds in fecal or plasma samples[4],[8].

Step-by-Step Methodology:

Standard Preparation: Prepare a 100 mM stock solution of sodium hexanoate-d3 in ultrapure

methanol. Dilute to a working concentration of . Store in sealed amber vials at −80∘C to

prevent volatility losses[2].

Sample Spiking (The Self-Validating Step): Aliquot 20 mg of homogenized feces or of

plasma. Crucial Causality: Immediately spike the sample with of the IS working solution

before adding any extraction solvents. Spiking at this exact moment ensures the IS
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undergoes the exact same degradation, extraction efficiency, and matrix suppression as the

endogenous analytes, rendering the final quantification self-correcting[9].

Extraction: Add of cold methyl tert-butyl ether (MTBE) or methanol. Add of 3% phosphoric

acid. Causality: The acid lowers the pH below the pKa of hexanoic acid ( ∼4.8 ), protonating

the carboxylate group and driving the uncharged molecule into the organic MTBE phase[4].

Homogenization: Bead-beat the mixture for 1 minute, then centrifuge at 15,000×g for 10

minutes at 4∘C .

Derivatization (For LC-MS/MS): Transfer the supernatant and react with 3-

nitrophenylhydrazine (3-NPH) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC).

Causality: SCFAs ionize poorly in electrospray ionization (ESI). 3-NPH derivatization adds a

readily ionizable moiety, drastically improving the Limit of Detection (LOD)[3].

Analysis: Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode or GC-MS in

Selected Ion Monitoring (SIM) mode.
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Metabolomics workflow using Sodium Hexanoate-d3 as an internal standard.

Workflow B: Stable Isotope Tracing of Fatty Acid
Oxidation
This protocol uses sodium hexanoate-d3 to track carbon flow into acyl-CoA thioesters and the

TCA cycle in in vitro cell models[10],[11].

Step-by-Step Methodology:
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Media Preparation: Prepare substrate-limited culture media (e.g., low glucose, dialyzed FBS)

supplemented with to 1 mM sodium hexanoate-d3. Causality: High concentrations of

unlabeled glucose will outcompete the tracer for acetyl-CoA production (the Randle cycle).

Substrate limitation forces the cells to rely on exogenous hexanoate, maximizing the isotopic

enrichment signal[5].

Pulse Phase: Replace standard media with the tracer-laden media. Incubate cells for 3 to 6

hours to achieve steady-state isotopic labeling of intermediate pools[11].

Metabolic Quenching: Rapidly aspirate media and wash cells with ice-cold PBS. Immediately

add 80:20 Methanol:Water pre-chilled to −80∘C . Causality: Acyl-CoAs and TCA

intermediates have turnover rates on the scale of seconds. Rapid cold quenching denatures

metabolic enzymes instantly, preventing artifactual post-harvest metabolism[6].

Extraction & Analysis: Scrape cells, centrifuge to remove precipitated proteins, and analyze

the supernatant using high-resolution LC-HRMS (e.g., Orbitrap or Q-TOF) to measure Mass

Isotopomer Distributions (MIDs)[12].
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Metabolic tracing of Sodium Hexanoate-d3 through mitochondrial beta-oxidation.

Quantitative Data Summary
The table below summarizes the typical analytical parameters when transitioning from

endogenous hexanoic acid to its −d3​isotopologue in a standard LC-MS/MS (3-NPH

derivatized) workflow. The +3 Da mass shift completely isolates the internal standard from

natural isotopic interference ( 13C natural abundance).
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Analyte
Precursor
Ion ( m/z )

Product Ion
( m/z )

Retention
Time Shift

Linear
Dynamic
Range

Typical LOD

Hexanoic

Acid

(Endogenous

)

250.1

(Negative

ESI)

137.0
Reference (

TR​)
10 ng/mL

Sodium

Hexanoate-

d3 (IS)

253.1

(Negative

ESI)

137.0

−0.02 min

(Isotope

effect)

N/A (Spiked

at fixed

conc.)

N/A

Note: Deuterated compounds often elute slightly earlier than their unlabeled counterparts in

reversed-phase liquid chromatography due to the reduced hydrophobicity of the C-D bond

compared to the C-H bond. Modern peak integration software must account for this slight

retention time shift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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